Cas no 4387-93-3 (3-oxobutanoic acid)

• Product Name: 3-oxobutanoic acid
• CAS No: 4387-93-3
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 333505
• Update Time: 2026-05-14

3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxobutanoic acid

• Inchi： InChI=1S/C4H6O3/c1-3(5)2-4(6)7/h2H2,1H3,(H,6,7)
• InChI Key： WDJHALXBUFZDSR-UHFFFAOYSA-N
• SMILES： O=C(C)CC(O)=O

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 246.996308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.182
• Boiling Point: 237.7°Cat760mmHg
• Flash Point: 111.8°C
• PSA: 54.37
• LogP: 0.05010